molecular formula CrCsH2O4 B076401 Cesium chromate CAS No. 13454-78-9

Cesium chromate

Cat. No.: B076401
CAS No.: 13454-78-9
M. Wt: 250.915 g/mol
InChI Key: KZCAZNLDQWOKPM-UHFFFAOYSA-L
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Description

Cesium chromate is an inorganic compound with the chemical formula Cs₂CrO₄. It appears as a yellow crystalline solid and is the cesium salt of chromic acid. This compound crystallizes in the orthorhombic system and has been historically significant in the production of cesium vapor during vacuum tube manufacturing .

Synthetic Routes and Reaction Conditions:

    this compound can be synthesized by reacting chromium (VI) oxide with cesium carbonate. This reaction produces this compound and carbon dioxide gas:

    Reaction with Chromium (VI) Oxide and Cesium Carbonate: CrO3(aq)+Cs2CO3(aq)Cs2CrO4(aq)+CO2(g)\text{CrO}_3 (\text{aq}) + \text{Cs}_2\text{CO}_3 (\text{aq}) \rightarrow \text{Cs}_2\text{CrO}_4 (\text{aq}) + \text{CO}_2 (\text{g}) CrO3​(aq)+Cs2​CO3​(aq)→Cs2​CrO4​(aq)+CO2​(g)

    Another method involves salt metathesis between potassium chromate and cesium chloride:

    Salt Metathesis: K2CrO4(aq)+2CsCl(aq)Cs2CrO4(aq)+2KCl(aq)\text{K}_2\text{CrO}_4 (\text{aq}) + 2 \text{CsCl} (\text{aq}) \rightarrow \text{Cs}_2\text{CrO}_4 (\text{aq}) + 2 \text{KCl} (\text{aq}) K2​CrO4​(aq)+2CsCl(aq)→Cs2​CrO4​(aq)+2KCl(aq)

    Cesium dichromate, derived from ammonium dichromate, can be alkalinized with cesium hydroxide to yield this compound:

    Alkalinisation of Cesium Dichromate: Cs2Cr2O7(aq)+2CsOH(aq)2Cs2CrO4(aq)+H2O()\text{Cs}_2\text{Cr}_2\text{O}_7 (\text{aq}) + 2 \text{CsOH} (\text{aq}) \rightarrow 2 \text{Cs}_2\text{CrO}_4 (\text{aq}) + \text{H}_2\text{O} (\text{ℓ}) Cs2​Cr2​O7​(aq)+2CsOH(aq)→2Cs2​CrO4​(aq)+H2​O(ℓ)

Industrial Production Methods: The industrial production of this compound typically follows the same synthetic routes mentioned above, with a focus on optimizing reaction conditions to maximize yield and purity.

Types of Reactions:

    Oxidation and Reduction: this compound can undergo redox reactions, where it acts as an oxidizing agent. For example, it can be reduced to cesium dichromate under certain conditions.

    Substitution Reactions: It can participate in substitution reactions where the chromate ion is replaced by other anions.

Common Reagents and Conditions:

    Reducing Agents: Silicon, boron, or titanium can be used as reducing agents to produce cesium vapor from this compound.

    Reaction Conditions: These reactions typically require controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products:

    Cesium Dichromate: Formed during the reduction of this compound.

    Cesium Vapor: Produced during the reduction process in vacuum tube manufacturing.

Mechanism of Action

Target of Action

Cesium chromate, an inorganic compound with the formula Cs2CrO4 , primarily targets radioactive liquid wastes generated from radioisotope production facilities and/or radiochemistry research laboratories . It is particularly effective in adsorbing cesium cations (Cs+) and chromate anions (HCrO4−) from aqueous solutions .

Mode of Action

This compound interacts with its targets through a process known as adsorption . This process involves the attachment of cesium cations and chromate anions to the surface of a solid substance, in this case, a surfactant-modified zeolite . The zeolite is organically modified with the surfactant cetyltrimethylammonium bromide (CTAB), enhancing its ability to adsorb the concerned species .

Biochemical Pathways

The primary biochemical pathway affected by this compound involves the adsorption of cesium cations and chromate anions . This process is facilitated by the surfactant-modified zeolite, which acts as a dual-function material . The adsorption mechanism of the concerned (radio)toxicants is proposed .

Pharmacokinetics

adsorption capacities . Specifically, CTAB-zeolite exhibited adsorption capacities of 0.713 and 1.216 mmol/g for Cs(I) and Cr(VI), respectively .

Result of Action

The result of this compound’s action is the effective removal of cesium cations and chromate anions from aqueous solutions . This is particularly beneficial in the context of radioactive liquid waste management, where such ions pose significant environmental and health hazards .

Action Environment

The action of this compound is influenced by several environmental factors. For instance, the efficiency of the adsorption process is dependent on the pH range of the solution , with optimal adsorption occurring in the pH range 2.5–4.2 . Additionally, the process is time-dependent, with equilibrium being attained after 90 and 300 minutes for Cs(I) and Cr(VI), respectively .

Scientific Research Applications

Cesium chromate has several applications in scientific research:

Comparison with Similar Compounds

    Sodium Chromate (Na₂CrO₄): Similar in structure and properties but uses sodium instead of cesium.

    Potassium Chromate (K₂CrO₄): Another analogous compound with potassium as the cation.

    Ammonium Chromate ((NH₄)₂CrO₄): Contains ammonium ions instead of cesium.

Uniqueness: Cesium chromate is unique due to the presence of cesium, which imparts distinct properties such as higher density and different solubility characteristics compared to its sodium, potassium, and ammonium counterparts .

Properties

CAS No.

13454-78-9

Molecular Formula

CrCsH2O4

Molecular Weight

250.915 g/mol

IUPAC Name

dicesium;dioxido(dioxo)chromium

InChI

InChI=1S/Cr.Cs.2H2O.2O/h;;2*1H2;;/q+2;;;;;/p-2

InChI Key

KZCAZNLDQWOKPM-UHFFFAOYSA-L

SMILES

[O-][Cr](=O)(=O)[O-].[Cs+].[Cs+]

Canonical SMILES

O[Cr](=O)(=O)O.[Cs]

Key on ui other cas no.

13454-78-9

Pictograms

Oxidizer; Irritant; Health Hazard; Environmental Hazard

Origin of Product

United States

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